Cas no 391226-28-1 (2-methyl-N-5-(2,3,5,6-tetramethylphenyl)-1,3,4-thiadiazol-2-ylbenzamide)

• Product Name: 2-methyl-N-5-(2,3,5,6-tetramethylphenyl)-1,3,4-thiadiazol-2-ylbenzamide
• CAS No: 391226-28-1
• Molecular Formula: C₂₀H₂₁N₃OS
• Molecular Weight: 351.46524310112
• CID: 6295007
• PubChem ID: 3651246

2-methyl-N-5-(2,3,5,6-tetramethylphenyl)-1,3,4-thiadiazol-2-ylbenzamide Properties

Names and Identifiers

• 2-methyl-N-5-(2,3,5,6-tetramethylphenyl)-1,3,4-thiadiazol-2-ylbenzamide
• Oprea1_126131
• 2-methyl-N-[5-(2,3,5,6-tetramethylphenyl)-1,3,4-thiadiazol-2-yl]benzamide
• 2-methyl-N-(5-(2,3,5,6-tetramethylphenyl)-1,3,4-thiadiazol-2-yl)benzamide
• 391226-28-1
• F0187-0104
• AKOS024574822

• InChIKey： HBXZOHTXRXTEPB-UHFFFAOYSA-N
• Inchi： 1S/C20H21N3OS/c1-11-8-6-7-9-16(11)18(24)21-20-23-22-19(25-20)17-14(4)12(2)10-13(3)15(17)5/h6-10H,1-5H3,(H,21,23,24)
• SMILES： S1C(=NN=C1C1C(C)=C(C)C=C(C)C=1C)NC(C1C=CC=CC=1C)=O

Computed Properties

• Exact Mass: 351.14053348g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 3
• Monoisotopic Mass: 351.14053348g/mol
• Heavy Atom Count: 25
• Complexity: 460
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 5
• Topological Polar Surface Area: 83.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides